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Compound of Interest

Compound Name: Sceptrin dihydrochloride

Cat. No.: B12336639 Get Quote

Application Notes and Protocols for Sceptrin
Dihydrochloride Powder
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

Sceptrin dihydrochloride powder in a research laboratory setting. Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Compound Information
Property Value Source

Chemical Name Sceptrin dihydrochloride AdipoGen Life Sciences[1]

CAS Number 79703-25-6 AdipoGen Life Sciences[1]

Appearance Amorphous powder AdipoGen Life Sciences[1]

Molecular Formula C₂₂H₂₄Br₂N₁₀O₂ ⋅ 2HCl AdipoGen Life Sciences[1]

Purity ≥97% (HPLC) AdipoGen Life Sciences[1]

Solubility Soluble in DMSO or ethanol AdipoGen Life Sciences[1]

Intended Use Research Use Only (RUO)
AdipoGen Life Sciences[1],

Santa Cruz Biotechnology[2]
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Safety and Handling
2.1 Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Sceptrin dihydrochloride powder to

minimize exposure.

PPE Item Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves
Protects against skin contact.

Eye Protection Safety goggles or a face shield

Protects eyes from airborne

powder and splashes.[3][4][5]

[6][7]

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended when handling

large quantities or when dust

generation is likely.

2.2 Emergency Procedures
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Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[3][4][6]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[3][4][6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][6]

Spill

Wear appropriate PPE. For small spills, gently

sweep up the powder, avoiding dust generation,

and place it in a sealed container for disposal.

For large spills, follow institutional protocols for

hazardous material cleanup.

Storage and Stability
Proper storage is essential to maintain the stability and efficacy of Sceptrin dihydrochloride.

Storage Condition Details Stability

Long-Term Storage
-20°C in a tightly sealed

container.
Stable for at least 2 years.[1]

Short-Term Storage
+4°C in a tightly sealed

container.

For brief periods between

experiments.

General Precautions
Keep cool, dry, and protected

from light.

Prevents degradation of the

compound.[1]
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Experimental Protocols
4.1 Preparation of Stock Solutions

Sceptrin dihydrochloride is soluble in DMSO and ethanol. The choice of solvent will depend

on the specific experimental requirements and cell culture system.

Materials:

Sceptrin dihydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO) or Ethanol (200 proof)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the Sceptrin dihydrochloride vial to room temperature before opening to

prevent condensation.

In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Sceptrin
dihydrochloride powder.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration

(e.g., 10 mM).

Vortex briefly until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C.

4.2 Example Protocol: Determination of Minimum Inhibitory Concentration (MIC) in E. coli
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This protocol is based on the findings that sceptrin exhibits a bacteriostatic effect on

exponentially growing Escherichia coli.[8]

Materials:

E. coli strain (e.g., ATCC 25922)

Luria-Bertani (LB) broth

Sceptrin dihydrochloride stock solution (in a suitable solvent)

Sterile 96-well microtiter plates

Incubator (37°C)

Spectrophotometer (for measuring OD₆₀₀)

Procedure:

Prepare a fresh overnight culture of E. coli in LB broth.

Dilute the overnight culture in fresh LB broth to an OD₆₀₀ of approximately 0.05.

Prepare a serial dilution of the Sceptrin dihydrochloride stock solution in LB broth in the

96-well plate. The concentration range should be chosen based on expected efficacy.

Add 100 µL of the diluted E. coli culture to each well of the 96-well plate containing the

Sceptrin dihydrochloride dilutions.

Include a positive control (cells with no drug) and a negative control (broth only).

Incubate the plate at 37°C with shaking for 18-24 hours.

Measure the OD₆₀₀ of each well using a spectrophotometer.

The MIC is defined as the lowest concentration of Sceptrin dihydrochloride that inhibits

visible growth of the bacteria.
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Caption: Workflow for the safe handling and preparation of Sceptrin dihydrochloride stock

solutions.
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Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC) of

Sceptrin dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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